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Sinapaldehyde Solubility Data

The table below summarizes the available solubility data for sinapaldehyde in DMSO and water.

Solvent Solubility
Concentration
(Molar)

Notes / Source

DMSO ~50 mg/mL ~240.14 mM Frequently reported stock solution
concentration [1] [2] [3]

Water 0.68 g/L
(predicted)

~3.27 mM (predicted) Predicted value; experimental data lacking [4]

Key Notes on the Data:

The solubility in DMSO is consistently reported across multiple chemical supplier websites and is
sufficient for preparing high-concentration stock solutions for research purposes [1] [2] [3].

The solubility in water is a computationally predicted value from the FooDB database, and
experimental data to confirm this value was not found in the search results [4]. The compound is

described as "practically insoluble" in water, which aligns with this low predicted value [4].
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While detailed protocols were not available, the search results provide context on how sinapaldehyde is

handled in biological research and its natural function.

In Vivo Formulation: For animal studies, sinapaldehyde is often dissolved in a mixed solvent
system. One common formulation involves sequentially adding the compound to 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline to achieve a working concentration of 2 mg/mL
(approximately 9.61 mM) [1] [3]. Sonication and gentle heating may be used to aid dissolution.

Biosynthetic Pathway: Sinapaldehyde is a key intermediate in plant lignin biosynthesis. The
following diagram illustrates its role in the pathway leading to sinapyl alcohol, a major lignin monomer

[5] [6].
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Simplified Biosynthetic Pathway from Coniferaldehyde to Sinapyl Alcohol

Coniferaldehyde

Coniferyl Aldehyde
5-Hydroxylase

Hydroxyconiferaldehyde

Caffeate O-Methyltransferase
(COMT)

Sinapaldehyde

Dihydroflavonol
4-Reductase

Sinapyl Alcohol

Click to download full resolution via product page

Research Implications

The search results also highlight several research applications relevant to drug development professionals:
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Bioactivity Profile: Sinapaldehyde is reported to possess antibacterial activity against a range of

Gram-positive and Gram-negative bacteria, including MRSA and E. coli, with MIC values of 128
µg/mL [1] [2] [3]. It also acts as a selective COX-2 inhibitor (IC₅₀: 47.8 µM) and exhibits anti-

inflammatory and antioxidant properties [1].
Impact on Biomass Processing: Down-regulation of the enzyme CINNAMYL ALCOHOL

DEHYDROGENASE (CAD1) in plants like poplar leads to significant accumulation of sinapaldehyde
and its incorporation into lignin. This alters the lignin structure and improves the saccharification yield

of biomass for biofuel production by up to 81% for glucose and 153% for xylose [5].

How to Propose for Further Research

To build upon the information found, you may consider the following:

Determine Experimental Solubility: Since water solubility data is predicted, you could perform a

standard shake-flask method followed by HPLC-UV or HPLC-MS analysis to measure the
experimental solubility in aqueous buffers at various pH levels.

Explore Formulation Strategies: For higher aqueous dosing in pre-clinical studies, investigate
advanced formulation techniques like complexation with cyclodextrins (e.g., SBE-β-CD) or the use of

nanoemulsions and liposomes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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